Cas no 930676-30-5 ((5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate)

• Product Name: (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate
• CAS No: 930676-30-5
• MF: C₁₂H₁₀ClN₃O₄
• MW: 295.678501605988
• CID: 6025174
• PubChem ID: 2589578
• Update Time: 2025-08-04

(5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z18369578
• AKOS025265385
• [(5-methyl-1,2-oxazol-3-yl)carbamoyl]methyl 6-chloropyridine-3-carboxylate
• 930676-30-5
• EN300-26605711
• [2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl] 6-chloropyridine-3-carboxylate
• (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C12H10ClN3O4/c1-7-4-10(16-20-7)15-11(17)6-19-12(18)8-2-3-9(13)14-5-8/h2-5H,6H2,1H3,(H,15,16,17)
• InChI Key： JAFLZSFJYTXIPD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OCC(NC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 295.0359835g/mol
• Monoisotopic Mass: 295.0359835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.3Ų

Additional information on (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate

Introduction to (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate (CAS No. 930676-30-5)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially holding the key to groundbreaking therapies. One such compound, (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate (CAS No. 930676-30-5), has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This compound, characterized by its intricate heterocyclic framework, has been the subject of extensive studies aimed at elucidating its mechanisms of action and exploring its therapeutic potential.

The molecular structure of (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate consists of a pyridine core appended with a carbamoylmethyl group and an oxazole moiety. The presence of these functional groups not only contributes to its distinct chemical profile but also opens up a myriad of possibilities for interaction with biological targets. Specifically, the oxazole ring is known for its ability to modulate enzyme activity and cellular signaling pathways, while the chloropyridine moiety can enhance binding affinity to proteins.

In recent years, there has been a surge in research focusing on the development of novel small molecules that can modulate inflammatory pathways. Given the critical role of inflammation in various diseases, including autoimmune disorders and cancer, compounds like (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate have become invaluable tools for researchers. Studies have demonstrated that the oxazole ring can interfere with key inflammatory mediators by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the chloropyridine group can enhance the compound's ability to penetrate cell membranes, thereby increasing its bioavailability.

One of the most compelling aspects of (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate is its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of many chronic diseases, and targeting inflammatory pathways has emerged as a viable strategy for therapeutic intervention. Preclinical studies have shown that this compound can significantly reduce inflammation in animal models by modulating cytokine production and inhibiting inflammatory cell migration. These findings have prompted researchers to investigate its potential in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate has also shown promise in other therapeutic areas. For instance, its ability to inhibit tyrosine kinases has made it a candidate for the development of anticancer agents. Tyrosine kinases are enzymes that play a crucial role in cell signaling pathways involved in tumor growth and progression. By inhibiting these kinases, the compound can disrupt cancer cell communication and induce apoptosis. Furthermore, its interaction with DNA repair enzymes suggests that it may have applications in chemoprevention and radiotherapy.

The synthesis of (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate is another area of active research. The compound's complex structure necessitates multi-step synthetic routes that require precise control over reaction conditions and intermediates. Advances in synthetic methodologies have enabled researchers to optimize these processes, leading to improved yields and purity levels. These advancements are crucial for ensuring that sufficient quantities of the compound can be produced for both preclinical and clinical studies.

In conclusion, (5-methyl-1,2-oxazol-3-yl)carbamoylmethyl 6-chloropyridine-3-carboxylate represents a promising therapeutic agent with diverse biological activities. Its potential as an anti-inflammatory and anticancer agent underscores its significance in pharmaceutical research. As our understanding of molecular mechanisms continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.